molecular formula C8H6ClFO B009777 2-Chloro-6-fluoro-3-methylbenzaldehyde CAS No. 104451-99-2

2-Chloro-6-fluoro-3-methylbenzaldehyde

Cat. No. B009777
CAS RN: 104451-99-2
M. Wt: 172.58 g/mol
InChI Key: CSYKEPRGLYWJCW-UHFFFAOYSA-N
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Description

2-Chloro-6-fluoro-3-methylbenzaldehyde is a chemical compound with the molecular formula C8H6ClFO . It has a molecular weight of 172.59 . The compound is also known by the synonym 2-Chloro-4-fluoro-3-formyltoluene .


Synthesis Analysis

This compound undergoes a piperidine-catalyzed Knoevenagel condensation reaction with methyl cyanoacetate to yield methyl 2-cyano-3-dihalophenyl-2-propenoate .


Molecular Structure Analysis

The InChI code for 2-Chloro-6-fluoro-3-methylbenzaldehyde is 1S/C8H6ClFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-4H,1H3 . The compound has a density of 1.3±0.1 g/cm3 .


Chemical Reactions Analysis

The compound is involved in the synthesis of novel copolymers of methyl 2-cyano-3-dihalophenyl-2-propenoates and styrene .


Physical And Chemical Properties Analysis

The compound has a boiling point of 225.1±35.0 °C at 760 mmHg . It has a vapor pressure of 0.1±0.4 mmHg at 25°C . The enthalpy of vaporization is 46.2±3.0 kJ/mol . The flash point is 89.9±25.9 °C . The index of refraction is 1.553 .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H315, H319, and H335 . Precautionary statements include P271, P261, and P280 .

properties

IUPAC Name

2-chloro-6-fluoro-3-methylbenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSYKEPRGLYWJCW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1)F)C=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClFO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20352997
Record name 2-Chloro-6-fluoro-3-methylbenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20352997
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

172.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

104451-99-2
Record name 2-Chloro-6-fluoro-3-methylbenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20352997
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Chloro-6-fluoro-3-methylbenzaldehyde
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

A solution of 1.3M s-butyl lithium in cyclohexane (75 mL, 98 mmol) is added to a dry-ice/acetone cooled solution of TMEDA (9.67 g, 83 mmol) in THF (90 mL), maintaining the internal reaction temperature <-70° C. The reaction mixture is cooled and maintained at ≤-80° C. with an ether/liquid nitrogen bath while a solution of 2-chloro-4-fluorotoluene (10 g, 69 mmol) in THF (10 mL) is added dropwise. The resulting reaction mixture is stirred with dry-ice/acetone cooling for 1h, then is cannulated into an ether/liquid nitrogen cooled and mechanically stirred solution of DMF (25.1 g, 345 mmol) in THF (50 mL). The resulting mixture is warmed to -30° C. and partitioned between dilute aqueous HCl and ether. The organic solution is washed with aqueous NaHCO3, dried (MgSO4), and concentrated and triturated with hexanes to afford 2-fluoro-5-methyl-6-chlorobenzaldehyde as a crystalline solid.
Name
Quantity
50 mL
Type
solvent
Reaction Step One
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0 (± 1) mol
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solvent
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0 (± 1) mol
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reactant
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75 mL
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dry-ice acetone
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0 (± 1) mol
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reactant
Reaction Step Three
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Quantity
9.67 g
Type
reactant
Reaction Step Three
Name
Quantity
90 mL
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solvent
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10 g
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reactant
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10 mL
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solvent
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dry-ice acetone
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0 (± 1) mol
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reactant
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[Compound]
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1h
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0 (± 1) mol
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25.1 g
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reactant
Reaction Step Six

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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